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Compound of Interest

Compound Name: Telavancin hydrochloride

CAS No.: 560130-42-9

Cat. No.: B1663081

Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Telavancin hydrochloride, a lipoglycopeptide antibacterial agent.

Following these procedural steps will help mitigate risks and ensure proper disposal, fostering a

culture of safety and responsibility in the laboratory.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Telavancin hydrochloride, a comprehensive approach to safety involves a

combination of personal protective equipment and engineering controls. The following table

summarizes the recommended PPE and safety measures.
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Equipment/Control Specification Purpose Citation

Ventilation

Use in a well-

ventilated area.

Employ local exhaust

ventilation or process

enclosures to control

airborne levels.

To minimize inhalation

exposure to the

powder form of the

compound.

[1]

Eye Protection

Safety glasses with

side shields or

chemical goggles.

To protect eyes from

splashes or dust

particles.

[2]

Hand Protection
Compatible chemical-

resistant gloves.

To prevent skin

contact with the

compound.

[1]

Respiratory Protection
NIOSH-approved

respirator.

To be used when

ventilation is

inadequate to control

airborne

concentrations.

[1]

Protective Clothing Laboratory coat.

To prevent

contamination of

personal clothing.

[1]

Safety Equipment
Eyewash station and

safety shower.

To be readily available

in case of accidental

exposure.

[1]

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is critical to maintaining the integrity of

Telavancin hydrochloride and ensuring the safety of laboratory personnel.

Handling:

Avoid direct contact with skin, eyes, and clothing.[2]
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Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling the compound.[2]

For intravenous administration, the reconstituted solution should be administered over a

period of 60 minutes to minimize infusion-related reactions.[3][4]

Storage:

Store in a tightly closed container.[1]

Recommended storage temperature is between 2°C to 8°C (35°F to 46°F).[5]

Excursions to ambient temperatures (up to 25°C or 77°F) are permissible.[5]

Avoid excessive heat.[5]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.
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Exposure Route First Aid Procedure Citation

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[1][6]

Skin Contact

Immediately wash the affected

area with soap and plenty of

water for at least 15 minutes.

Remove contaminated clothing

and wash it before reuse. Seek

medical attention if irritation

develops.

[1][6]

Inhalation

Remove the individual to fresh

air. If breathing is difficult,

provide oxygen. If not

breathing, give artificial

respiration. Seek immediate

medical attention.

[1][6]

Ingestion

Do NOT induce vomiting.

Wash out the mouth with

water. Never give anything by

mouth to an unconscious

person. Seek medical

attention.

[1][6]

Accidental Release: In case of a spill, wear appropriate PPE, contain the spill, and collect the

material. Transfer the collected material to a chemical waste container for disposal in

accordance with local, state, and federal regulations.[1]

Disposal Plan
All waste materials, including unused Telavancin hydrochloride and contaminated

disposables, should be disposed of in accordance with institutional, local, state, and federal
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regulations for chemical waste.[1]

Experimental Workflow for Safe Handling
The following diagram illustrates the procedural workflow for the safe handling of Telavancin
hydrochloride in a laboratory setting, from preparation to disposal.
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Workflow for Safe Handling of Telavancin Hydrochloride

Preparation

Handling & Experimentation

Cleanup & Disposal

Don appropriate PPE:
- Lab coat

- Safety glasses
- Chemical-resistant gloves

- Respirator (if needed)

Work in a well-ventilated area
(e.g., fume hood)

Weigh and handle
Telavancin hydrochloride powder

Reconstitute and dilute
as per protocol

Perform experimental procedures

Decontaminate work surfaces

Dispose of contaminated materials
in designated waste containers

Remove and dispose of PPE properly

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Telavancin hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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